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Compound of Interest

Compound Name: LEI110

Cat. No.: B15617828

Get Quote

Essential guidance for the safe and compliant disposal of the Type I PRMT inhibitor, LEI110
(also known as GSK3368715), for researchers, scientists, and drug development

professionals.

This document provides a comprehensive overview of the necessary safety and logistical

procedures for the proper disposal of LEI110 (GSK3368715), a potent and selective inhibitor of

Type I protein arginine methyltransferases (PRMTs). Adherence to these guidelines is critical to

ensure laboratory safety and environmental compliance.

Quantitative Data Summary
LEI110 (GSK3368715) exhibits potent inhibitory activity against several Type I PRMTs. The

following table summarizes its in vitro potency.
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Target PRMT IC50 (nM)

PRMT1 3.1[1][2]

PRMT8 1.7[1][2]

PRMT6 5.7[1][2]

PRMT3 48[1][2]

PRMT4 1148[1][2]

Step-by-Step Disposal Procedures
The proper disposal of LEI110 and associated waste is crucial. All waste generated from

procedures involving this compound should be treated as hazardous chemical waste.

1. Unused or Expired Compound:

Solid LEI110 should be disposed of in its original container or a clearly labeled, sealed

container.

The container must be labeled as hazardous waste, including the full chemical name: N1-[[3-

[4,4-bis(ethoxymethyl)cyclohexyl]-1H-pyrazol-4-yl]methyl]-N1,N2-dimethyl-1,2-

ethanediamine, monohydrochloride.

2. Liquid Waste (Solutions):

Solutions of LEI110, typically in solvents like DMSO, must be collected in a dedicated,

sealed, and chemically compatible waste container.

The waste container must be clearly labeled as "Hazardous Waste" and include the name of

the chemical and the solvent used.

Never dispose of solutions containing LEI110 down the drain.

3. Contaminated Labware:
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Disposable items such as pipette tips, gloves, and empty vials that have come into contact

with LEI110 should be collected in a designated hazardous waste bag or container.

For highly contaminated items or in the case of a spill, use an inert absorbent material to

contain the substance, then collect and dispose of it as hazardous waste.

4. Empty Containers:

Thoroughly rinse empty containers that held LEI110.

The first rinse should be collected as hazardous waste.

5. Decontamination:

Work surfaces should be decontaminated with an appropriate solvent (e.g., 70% ethanol)

and wiped clean. The cleaning materials should be disposed of as hazardous waste.

6. Waste Segregation:

Keep LEI110 waste separate from other waste streams, such as biological or radioactive

waste, unless it is mixed waste.

7. Institutional Guidelines:

Always follow your institution's specific Environmental Health and Safety (EHS) guidelines

for hazardous waste disposal.

Contact your institution's EHS office to arrange for the pickup and disposal by a licensed

hazardous waste contractor.

Disposal Workflow Diagram
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LEI110 (GSK3368715) Disposal Workflow

Unused/Expired Solid Compound

Original or Labeled, Sealed Container

Liquid Solutions (e.g., in DMSO)

Dedicated, Labeled, Sealed Waste Container

Contaminated Labware (Tips, Gloves, Vials)

Designated Hazardous Waste Bag/Container

Label as 'Hazardous Waste' with Chemical Name

Store in Designated Satellite Accumulation Area

Arrange for EHS Pickup and Disposal

Click to download full resolution via product page

Caption: A logical workflow for the proper disposal of LEI110 (GSK3368715) waste.

Experimental Protocol: In Vitro Cell Proliferation
Assay
This protocol outlines a method to assess the anti-proliferative effects of LEI110
(GSK3368715) in cancer cell lines.

Materials:

Cancer cell line of interest
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Complete growth medium

LEI110 (GSK3368715)

DMSO (for stock solution)

96-well clear-bottom plates

Cell viability reagent (e.g., MTT or WST-1)

Plate reader

Procedure:

Cell Seeding:

Trypsinize and count cells.

Seed cells in a 96-well plate at a density of 2,000-5,000 cells per well in 100 µL of

complete growth medium.

Incubate overnight at 37°C, 5% CO2 to allow for cell attachment.

Compound Treatment:

Prepare a 10 mM stock solution of LEI110 in DMSO.

Perform serial dilutions of the stock solution in complete growth medium to achieve the

desired final concentrations (e.g., 0.01 nM to 10 µM).

Include a DMSO-only vehicle control.

Remove the medium from the wells and add 100 µL of the medium containing the different

concentrations of LEI110 or vehicle control.

Incubation:

Incubate the plate for 4-7 days at 37°C, 5% CO2. The incubation time may need to be

optimized depending on the cell line's doubling time.
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Cell Viability Measurement (MTT Assay Example):

Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

Incubate for 2-4 hours at 37°C, 5% CO2, or until formazan crystals are visible.

Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well.

Incubate the plate for 1-4 hours at 37°C and 5% CO2, protected from light.

Measure the absorbance at 490 nm using a microplate reader.

Data Analysis:

Subtract the background absorbance (medium only) from all other values.

Normalize the data to the vehicle-treated control wells (set as 100% viability).

Plot the percentage of cell viability against the log of the LEI110 concentration.

Calculate the IC50 value using a non-linear regression curve fit.

Signaling Pathway Inhibition
LEI110 (GSK3368715) is a Type I PRMT inhibitor. These enzymes catalyze the transfer of

methyl groups from S-adenosyl-L-methionine (SAM) to arginine residues on histone and non-

histone proteins, leading to the formation of asymmetric dimethylarginine (aDMA). This post-

translational modification is crucial for various cellular processes, including signal transduction,

RNA processing, and DNA damage repair. By inhibiting Type I PRMTs, LEI110 blocks the

formation of aDMA, thereby altering gene expression and inhibiting the proliferation of cancer

cells.
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LEI110 (GSK3368715) Signaling Pathway Inhibition

Cellular Process
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LEI110 (GSK3368715)

Click to download full resolution via product page

Caption: Inhibition of Type I PRMTs by LEI110 (GSK3368715).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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